Cas no 81230-50-4 ((1S,2S)-2-(methylsulfanyl)cyclohexan-1-amine)

• Product Name: (1S,2S)-2-(methylsulfanyl)cyclohexan-1-amine
• CAS No: 81230-50-4
• MF: C₇H₁₅NS
• MW: 145.26570057869
• MDL: MFCD30260538
• CID: 5233856
• PubChem ID: 69929303
• Update Time: 2026-03-08

(1S,2S)-2-(methylsulfanyl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• Cyclohexanamine, 2-(methylthio)-, (1R,2R)-rel-
• (1S,2S)-2-(methylsulfanyl)cyclohexan-1-amine

• MDL： MFCD30260538
• Inchi： 1S/C7H15NS/c1-9-7-5-3-2-4-6(7)8/h6-7H,2-5,8H2,1H3/t6-,7-/m1/s1
• InChI Key： FYQACJYFRNDZMT-RNFRBKRXSA-N
• SMILES： [C@@H]1(N)CCCC[C@H]1SC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Cyclohexylamines

Additional information on (1S,2S)-2-(methylsulfanyl)cyclohexan-1-amine

Comprehensive Overview of (1S,2S)-2-(methylsulfanyl)cyclohexan-1-amine (CAS No. 81230-50-4)

The compound (1S,2S)-2-(methylsulfanyl)cyclohexan-1-amine (CAS No. 81230-50-4) is a chiral amine derivative with a unique structural framework, featuring a methylsulfanyl group at the 2-position of a cyclohexane ring. This molecule has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. Its stereochemistry, denoted by the (1S,2S) configuration, plays a critical role in its interactions with biological targets, making it a valuable candidate for enantioselective synthesis.

In recent years, the demand for chiral amines like (1S,2S)-2-(methylsulfanyl)cyclohexan-1-amine has surged, driven by the growing emphasis on precision medicine and green chemistry. Researchers are particularly interested in its applications in asymmetric catalysis and as a precursor for pharmaceutical intermediates. The compound’s methylsulfanyl moiety also contributes to its versatility, enabling further functionalization for drug discovery programs. With CAS No. 81230-50-4 frequently appearing in patent literature, its relevance in innovation-driven industries is undeniable.

From an analytical perspective, (1S,2S)-2-(methylsulfanyl)cyclohexan-1-amine exhibits distinct physicochemical properties, including solubility in organic solvents and stability under controlled conditions. These traits make it suitable for high-throughput screening and combinatorial chemistry. The compound’s chiral purity is often a focal point for quality control, as even minor enantiomeric impurities can impact its efficacy in downstream applications. Advanced techniques like chiral HPLC and NMR spectroscopy are routinely employed to validate its stereochemical integrity.

The synthesis of (1S,2S)-2-(methylsulfanyl)cyclohexan-1-amine typically involves multi-step routes, often starting from cyclohexene derivatives. Key steps include the introduction of the methylsulfanyl group via nucleophilic substitution, followed by resolution of the enantiomers using chiral auxiliaries or enzymatic methods. Recent advancements in flow chemistry and biocatalysis have streamlined its production, aligning with the industry’s shift toward sustainable manufacturing practices.

Beyond its synthetic utility, (1S,2S)-2-(methylsulfanyl)cyclohexan-1-amine has been explored in material science, particularly in the design of chiral ligands for metal-catalyzed reactions. Its ability to modulate stereoselectivity in C–C bond-forming reactions has made it a subject of interest in academic and industrial labs alike. Furthermore, its potential role in flavor and fragrance chemistry underscores its cross-disciplinary appeal.

As the scientific community continues to explore the boundaries of chiral amine chemistry, compounds like (1S,2S)-2-(methylsulfanyl)cyclohexan-1-amine (CAS No. 81230-50-4) will remain at the forefront of innovation. Its compatibility with modern green chemistry principles and relevance to drug discovery pipelines ensure its enduring significance. For researchers and manufacturers, understanding its properties and applications is essential for leveraging its full potential in cutting-edge projects.